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in THF
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Compound Focus: NEOPENTYLZINCBROMIDE
Cat. No.: S8737728

The following procedure is adapted from a US patent, which describes a method for preparing organozinc

halides using catalytic additives to facilitate the reaction between zinc and alkyl halides [1] [2].

Table 1: Reaction Setup and Reagents

Component Quantity  Molar Equivalents (eq.) Notes

Zinc metal powder 49049 1.5eq. ~100 mesh [3]
Lithium chloride (LiCl) 211g¢g 1eq. Dried prior to use
Tetrabutylammonium iodide (TBAI) 554 ¢ 0.3 eq. Catalytic amount
Tetrahydrofuran (THF) 40 mL Solvent Anhydrous
Chlorotrimethylsilane (TMSCI) 0.27 g 0.05 eq. Activator
Neopentyl bromide 7.55¢ 1.0 eq. Starting material [4]

Step-by-Step Procedure:

e Setup: In a suitable reaction flask, suspend the zinc powder, lithium chloride, and
tetrabutylammonium iodide in anhydrous THF [1].
e Activation: Heat the suspension to 50 °C. Then, add chlorotrimethylsilane (TMSCI) and mix [1].
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¢ Reaction: Five minutes after adding TMSCI, add neopentyl bromide to the reaction mixture in one
portion [1].
¢ Heating and Monitoring: Heat the reaction mixture to 60 °C and maintain this temperature with
stirring. The reaction is slow; monitor the conversion by GC analysis. The patent example reports:
o ~65% completion after 18 hours [1].
o ~97% completion after 64 hours [1].
e Completion: After the reaction is complete, allow the mixture to cool. The resulting neopentylzinc
bromide solution in THF can be used directly in subsequent reactions, such as Negishi cross-
coupling [1].

The workflow below summarizes the synthesis protocol.
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Safety and Handling Notes

e Commercial Solution Specifications: Commercially available neopentylzinc bromide is typically
offered as a 0.50 M solution in THF and should be stored in a refrigerator [5] [6].

¢ Reactivity and Safety: Organozinc reagents are generally pyrophoric (ignite in air) and moisture-
sensitive. All procedures must be conducted under an inert atmosphere (e.g., argon or nitrogen)
using standard Schlenk-line or glovebox techniques [3].

e Shipping Classification: These solutions are classified as Dangerous Goods (UN 2924, Class 3/8,
PG Il), so additional shipping charges and strict handling protocols apply [6].

Application in Negishi Cross-Coupling

Organozinc reagents like neopentylzinc bromide are primarily used in Negishi cross-coupling to form new

carbon-carbon bonds [7]. A general procedure involves:

e Catalyst Preparation: A catalyst system is formed by mixing a palladium or nickel source (e.qg.,
NiClz2glyme) with a ligand (e.g., (R) - (1-Pr) -Pybox) in a solvent mixture like DMI/THF [3].

o Transmetalation: The organozinc reagent solution is added to the catalyst mixture containing an
organic electrophile (e.g., an a-bromo amide) [3].

¢ Reaction and Work-up: The mixture is stirred at room temperature until completion, then quenched
with a solvent like ethanol. The product is isolated through standard work-up procedures, including
dilution, washing, drying, and purification by column chromatography [3].

Commercial Availability

For researchers who prefer to purchase the reagent, the following suppliers offer neopentylzinc bromide in

THEF solution. The prices are for reference and may vary.

Table 2: Commercial Sources of Neopentylzinc Bromide (0.50 M in THF)

Supplier Catalog Number Package Size Price (USD)
Synthonix Corporation [6] N73286 50 mL $291.00
Synthonix Corporation [6] N73286 100 mL $412.00
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Supplier Catalog Number Package Size Price (USD)

American Custom Chemicals [8] ING0006156 50 mL $2,587.20

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12450846.htm
https://www.smolecule.com/products/s8737728?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/neopentylzinc-bromide.htm
https://patents.google.com/patent/US20130109876A1/en
http://orgsyn.org/demo.aspx?prep=v87p0330
https://www.fishersci.co.uk/shop/products/neopentyl-bromide-98-thermo-scientific/p-3771067
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h94e1cb98?context=bbe&srsltid=AfmBOooa1ac2547s2ylCjJ0OcK8x3PQFV0u_7BYLEfQLO2dK1rbkns91
https://synthonix.com/73286.html
https://www.evitachem.com/product/evt-425193
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12450846.htm
https://www.smolecule.com/products/b8737728#neopentylzinc-bromide-thf-solution-preparation
https://www.smolecule.com/products/b8737728#neopentylzinc-bromide-thf-solution-preparation
https://www.smolecule.com/products/b8737728#neopentylzinc-bromide-thf-solution-preparation
https://www.smolecule.com/products/s8737728?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s8737728?utm_src=pdf-bulk
https://www.smolecule.com/products/s8737728?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

